Cas no 2228171-85-3 (2-(3-bromoprop-1-en-2-yl)-1-chloro-3-methylbenzene)

• Product Name: 2-(3-bromoprop-1-en-2-yl)-1-chloro-3-methylbenzene
• CAS No: 2228171-85-3
• MF: C₁₀H₁₀BrCl
• MW: 245.543401241302
• CID: 6568223
• PubChem ID: 165646028
• Update Time: 2025-06-26

2-(3-bromoprop-1-en-2-yl)-1-chloro-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromoprop-1-en-2-yl)-1-chloro-3-methylbenzene
• 2228171-85-3
• EN300-1927867

• Inchi： 1S/C10H10BrCl/c1-7-4-3-5-9(12)10(7)8(2)6-11/h3-5H,2,6H2,1H3
• InChI Key： ATJVPSVDMQUAJF-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1C(=CC=CC=1C)Cl

Computed Properties

• Exact Mass: 243.96544g/mol
• Monoisotopic Mass: 243.96544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 0Ų

Additional information on 2-(3-bromoprop-1-en-2-yl)-1-chloro-3-methylbenzene

Professional Introduction to Compound with CAS No. 2228171-85-3 and Product Name: 2-(3-bromoprop-1-en-2-yl)-1-chloro-3-methylbenzene

The compound identified by the CAS number 2228171-85-3 and the product name 2-(3-bromoprop-1-en-2-yl)-1-chloro-3-methylbenzene represents a significant molecule in the realm of organic chemistry and pharmaceutical research. This compound, featuring a complex aromatic structure with both bromine and chlorine substituents, has garnered attention due to its potential applications in synthetic chemistry and medicinal chemistry. The presence of a vinyl group and a methyl substituent on the benzene ring enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the field of pharmaceutical chemistry has seen a surge in the development of novel heterocyclic compounds, which often serve as key scaffolds for drug discovery. The structure of 2-(3-bromoprop-1-en-2-yl)-1-chloro-3-methylbenzene aligns well with this trend, as it can be further functionalized to produce derivatives with enhanced biological activity. For instance, researchers have explored its utility in the synthesis of small-molecule inhibitors targeting various therapeutic pathways. The bromine and chlorine atoms on the aromatic ring provide versatile sites for further chemical modification, enabling the construction of diverse pharmacophores.

One of the most compelling aspects of this compound is its role as a building block in the synthesis of bioactive molecules. The vinyl group, specifically, has been leveraged in cross-coupling reactions such as Suzuki-Miyaura and Heck couplings, which are pivotal in constructing biaryl structures found in many pharmaceuticals. Additionally, the chloro and bromo substituents can undergo nucleophilic aromatic substitution reactions, allowing for the introduction of additional functional groups that may enhance binding affinity to biological targets. These attributes make 2-(3-bromoprop-1-en-2-yl)-1-chloro-3-methylbenzene an indispensable tool in modern drug discovery pipelines.

Recent studies have highlighted the importance of regioselective functionalization in the development of novel therapeutic agents. The compound's unique structural features enable regioselective modifications at specific positions on the benzene ring, which is crucial for optimizing drug-like properties such as solubility, metabolic stability, and target specificity. For example, researchers have demonstrated that selective halogenation or dehalogenation can significantly alter the pharmacokinetic profile of derived compounds. This underscores the need for precise synthetic methodologies when working with molecules like 2-(3-bromoprop-1-en-2-yl)-1-chloro-3-methylbenzene.

The application of computational chemistry has further enhanced our understanding of this compound's reactivity and potential biological activity. Advanced computational methods, including density functional theory (DFT) and molecular dynamics simulations, have been employed to predict how 2-(3-bromoprop-1-en-2-yl)-1-chloro-3-methylbenzene interacts with biological targets. These predictions are invaluable for guiding experimental design and optimizing lead compounds for clinical development. Moreover, machine learning models have been trained on large datasets containing similar molecules to predict their biological activity with high accuracy. Such computational tools are becoming increasingly integral to modern pharmaceutical research.

In addition to its synthetic utility, 2-(3-bromoprop-1-en-2-yl)-1-chloro-3-methylbenzene has been explored in various therapeutic contexts. For instance, derivatives of this compound have shown promise as inhibitors of enzymes involved in inflammatory pathways. By modulating these pathways, such compounds may offer therapeutic benefits in conditions like arthritis or autoimmune diseases. Furthermore, preliminary studies suggest that certain analogs exhibit antiviral properties, making them attractive candidates for developing treatments against emerging infectious diseases. These findings highlight the broad potential applications of this versatile intermediate.

The synthesis of 2-(3-bromoprop-1-en-2-yl)-1-chloro-3-methylbenzene itself presents an interesting challenge due to its complex structure. Traditional synthetic routes often involve multi-step sequences that require careful optimization to achieve high yields and purity. However, recent advances in catalytic methods have simplified some synthetic pathways considerably. For example, palladium-catalyzed cross-coupling reactions now allow for more efficient construction of biaryl systems compared to older methods involving harsher conditions or lower yields. Such improvements not only streamline the synthesis but also reduce costs associated with producing this valuable intermediate.

As research continues to evolve, new applications for 2-(3-bromoprop-1-en-2-yl)-1-chloro-3-methylbenzene are likely to emerge. The growing interest in modular synthetic strategies—where common intermediates like this one can be easily modified to produce diverse libraries of compounds—underscores its importance in drug discovery efforts worldwide. Collaborative research initiatives between academia and industry are also driving innovation by combining expertise from different disciplines to explore new synthetic possibilities and therapeutic applications.

In conclusion, 2228171-85-